2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide

• CAS No.: 573972-93-7
• Molecular Formula: C23H21N5O2S
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 2-[(4-ethyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C23H21N5O2S/c1-2-28-22(17-7-6-14-24-15-17)26-27-23(28)31-16-21(29)25-18-10-12-20(13-11-18)30-19-8-4-3-5-9-19/h3-15H,2,16H2,1H3,(H,25,29)
• InChI Key: GSGGKMNRACVDOQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)C4=CN=CC=C4

Description

2-{[4-Ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide is a triazole-based acetamide derivative characterized by a pyridin-3-yl substituent on the triazole ring and a phenoxyphenyl group attached to the acetamide moiety. The compound’s design follows a common scaffold where modifications to the triazole substituents (e.g., alkyl chains, pyridine isomers) and the acetamide-linked aryl groups dictate its physicochemical and biological profiles.

Biological Activity

Overview

The compound 2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide is a novel triazole derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial, antifungal, and anticancer research. Its unique structural features contribute to its interaction with various biological targets, making it a subject of interest in medicinal chemistry.

Chemical Structure and Properties

This compound belongs to the class of triazole derivatives , characterized by a triazole ring fused with a pyridine and a phenoxy moiety. The presence of sulfur in the structure enhances its reactivity and biological profile. The chemical formula is $C_{19}H_{21}N_5OS$, and its molecular weight is approximately 373.47 g/mol.

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors within cells. Potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit enzymes crucial for cellular metabolism or pathogen survival.
• Receptor Modulation : It could modulate receptor activity, influencing various signaling pathways.
• Cellular Disruption : By affecting DNA replication and protein synthesis, it may disrupt cellular functions critical for pathogen growth or cancer cell proliferation.

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that similar compounds can inhibit the growth of various bacterial strains and fungi. The mechanism often involves disrupting cell wall synthesis or inhibiting nucleic acid synthesis.

Anticancer Properties

Recent studies have demonstrated that triazole derivatives can exhibit cytotoxic effects against several cancer cell lines. For example:

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast)	10.5
A549 (Lung)	8.2
HeLa (Cervical)	12.0

These results suggest that the compound may induce apoptosis in cancer cells through various pathways, including oxidative stress and mitochondrial dysfunction.

Case Studies

• Study on Antifungal Activity :
  A study evaluated the antifungal properties of similar triazole compounds against Candida albicans. The compound exhibited significant inhibition at concentrations as low as 5 µg/mL, highlighting its potential as an antifungal agent.
• Anticancer Evaluation :
  In vitro studies on human leukemia cells showed that the compound induced cell cycle arrest at the G2/M phase, leading to increased apoptosis rates compared to untreated controls. This was associated with upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic factors.

Comparison with Similar Compounds

Key Observations:

Pyridine Position Dictates Receptor Specificity :

• Pyridin-3-yl derivatives (e.g., VUAA1, target compound) show agonist activity toward insect Orco receptors, whereas pyridin-2-yl analogs (e.g., OLC15) act as antagonists .
• Pyridin-4-yl derivatives (e.g., OLC-12) exhibit reduced potency compared to pyridin-3-yl variants .

Aryl Group Modifications Influence Bioactivity :

• Electron-withdrawing groups on the acetamide-linked aryl ring (e.g., nitro, chloro) enhance antimicrobial activity in analogs like KA3 and KA4 .
• Bulky substituents (e.g., biphenylyl in ) may reduce solubility but improve receptor binding specificity.

Synthetic Accessibility :

• Allyl-substituted triazoles (e.g., 6a–7b) are synthesized in 4–5 hours with yields of 50–83%, while ethyl-substituted derivatives require more specialized protocols .

Orco Receptor Modulation

• VUAA1: Activates Orco in Drosophila melanogaster and Cydia pomonella at 20 µM concentrations, used as a non-specific odorant receptor agonist .
• OLC15 : Antagonizes Orco with higher potency in mosquitoes (Culex quinquefasciatus), highlighting species-specific responses .

Antimicrobial and Anti-Inflammatory Activity

• KA Series (KA3, KA4, KA7) : MIC values of 8–16 µg/mL against E. coli and S. aureus, outperforming diclofenac sodium in anti-exudative assays .
• Triazole-Acetic Acid Derivatives (7a–7b) : Moderate anti-inflammatory activity linked to the carboxylic acid moiety .

Physicochemical Stability

• Solubility : Allyl-substituted triazoles (e.g., 6a) are soluble in H2O:EtOH (1:1), while ethyl-substituted analogs (e.g., VUAA1) require DMSO for stock solutions .
• Storage: VUAA1 remains stable for 3 weeks at −20 °C in DMSO, whereas phenolic derivatives (e.g., target compound’s phenoxyphenyl group) may exhibit reduced stability due to oxidative susceptibility .